Cas no 1361771-32-5 (4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1361771-32-5
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4932229
• Update Time: 2025-05-19

4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2O/c1-17-5-3-16-7(8(10)11)6(4(5)2-15)9(12,13)14/h3,8H,2,15H2,1H3
• InChI Key： VGJDKUOLFSYALL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC=C(C=1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1361771-32-5)

4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1361771-32-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, characterized by difluoromethyl, trifluoromethyl, and aminomethyl substituents, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds play a pivotal role in enhancing metabolic stability and bioavailability.

The growing demand for fluorinated building blocks in medicinal chemistry has placed compounds like 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine at the forefront of innovation. Fluorine incorporation is a hot topic in modern drug design, as evidenced by the increasing number of FDA-approved drugs containing fluorine atoms. This compound's CAS No. 1361771-32-5 is frequently searched in academic and industrial databases, reflecting its relevance in developing next-generation therapeutics targeting kinases, GPCRs, and other critical biological pathways.

From a synthetic chemistry perspective, the presence of multiple functional groups in 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine offers versatile reactivity for further derivatization. The aminomethyl group, for instance, allows for easy conjugation with carboxylic acids or carbonyl compounds, while the difluoromethyl and trifluoromethyl moieties contribute to electron-withdrawing effects that can modulate the compound's physicochemical properties. Such characteristics are highly sought after in optimizing lead compounds during the drug development process.

Recent trends in AI-driven drug discovery have further amplified interest in this compound. Machine learning models trained on fluorinated compound libraries often highlight scaffolds like 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine as privileged structures for virtual screening. This aligns with the broader industry shift toward computational chemistry and fragment-based drug design, where efficient building blocks are essential for rapid hit identification and optimization.

In agrochemical applications, the compound's pyridine core and fluorine substitutions make it a candidate for developing new-generation crop protection agents. The 5-methoxy group, in particular, could influence the molecule's interaction with biological targets in pests or fungi, a subject of ongoing research in sustainable agriculture. As regulatory pressures increase for safer and more environmentally friendly agrochemicals, structurally innovative compounds like this are gaining traction in R&D pipelines.

Quality control and analytical characterization of CAS No. 1361771-32-5 are critical for its reliable use in research. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to verify its purity and structural integrity. These analytical data points are frequently requested by purchasers and collaborators, underscoring the importance of rigorous quality standards in fine chemical supply chains.

The compound's stability under various conditions is another area of practical interest. Studies on 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine have explored its behavior in different solvents and pH ranges, providing valuable insights for formulation scientists. Such data are indispensable when scaling up synthetic routes or designing delivery systems for potential drug candidates derived from this scaffold.

From an intellectual property standpoint, 1361771-32-5 and related derivatives have been the subject of numerous patent applications, particularly in the areas of kinase inhibitors and central nervous system (CNS) therapeutics. The strategic placement of fluorine atoms in these molecules often leads to improved blood-brain barrier penetration—a key consideration in developing treatments for neurological disorders, which remains a high-priority therapeutic area globally.

Environmental and safety assessments of 4-(Aminomethyl)-2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine follow standard protocols for research chemicals. While not classified as hazardous under current regulations, proper handling procedures are recommended, as with all laboratory reagents. The compound's environmental fate and biodegradation profile are subjects of ongoing study, particularly given the pharmaceutical industry's increasing focus on green chemistry principles.

Looking ahead, the versatility of CAS No. 1361771-32-5 ensures its continued relevance in chemical research. As synthetic methodologies advance and the demand for fluorinated compounds grows across multiple industries, this pyridine derivative is poised to remain an important tool for scientists exploring new frontiers in medicinal chemistry, materials science, and beyond. Its unique combination of substituents offers nearly unparalleled opportunities for molecular diversification and property optimization in targeted applications.